Cas no 6203-07-2 (6-(4-chloro-2-fluorobenzyl)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 6-(4-chloro-2-fluorobenzyl)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 6203-07-2
• MF: C₁₄H₁₂ClFN₄
• MW: 290.723284721375
• CID: 1633827
• PubChem ID: 5220437
• Update Time: 2025-04-21

6-(4-chloro-2-fluorobenzyl)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-(4-chloro-2-fluorobenzyl)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine
• SR-01000580529
• HMS2250B17
• 6-[(4-Chloro-2-fluorophenyl)methyl]-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine
• SMR000096983
• MLS000120066
• CHEMBL1299284
• SR-01000580529-1
• 6203-07-2
• WAY-335280
• DTXSID90977570

• Inchi： 1S/C14H12ClFN4/c1-8-12(5-10-3-4-11(15)6-13(10)16)9(2)20-14(19-8)17-7-18-20/h3-4,6-7H,5H2,1-2H3
• InChI Key： CGOOLNSDYFPRKI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)CC1C(C)=NC2=NC=NN2C=1C

Computed Properties

• Exact Mass: 290.07366
• Monoisotopic Mass: 318.101585
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2
• XLogP3: 3.5

Experimental Properties

• Density: 1.39
• Boiling Point: 388.3°Cat760mmHg
• Flash Point: 188.6°C
• Refractive Index: 1.658
• PSA: 43.08